Cas no 2172221-98-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-methylmorpholine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-methylmorpholine-2-carboxylic acid
• CAS No: 2172221-98-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5891306
• PubChem ID: 165818337
• Update Time: 2025-10-31

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-methylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-methylmorpholine-2-carboxylic acid
• EN300-1547459
• 2172221-98-4
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-2-methylmorpholine-2-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-25(2,14-22(29)28-12-13-34-26(3,16-28)23(30)31)27-24(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,12-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： NJCJKIJUXHHCQO-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1(C(=O)O)C

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-methylmorpholine-2-carboxylic acid

4-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-methylmorpholine-2-carboxylic acid (CAS No. 2172221-98-4)

The compound 4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-methylmorpholine-carboxylic acid, with the CAS registry number 217, 000, 000, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its intricate structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) groups, morpholine derivatives, and carboxylic acids. Its unique properties make it a valuable tool in various applications, particularly in drug design and chemical synthesis.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl group, which is a well-known protecting group in peptide synthesis. This group plays a crucial role in stabilizing the molecule during synthetic processes and ensures the integrity of the compound during various chemical reactions. The Fmoc group is particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids.

In addition to the Fmoc group, the compound features a morpholine ring, which is a six-membered heterocyclic structure containing an oxygen atom and two nitrogen atoms. Morpholine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with biological systems. The presence of the morpholine ring in this compound enhances its pharmacokinetic properties, making it a promising candidate for drug development.

The carboxylic acid group present in this molecule adds to its versatility, as it can participate in various chemical reactions such as esterification and amidation. This functional group also contributes to the compound's solubility and stability under different conditions, making it suitable for use in diverse chemical environments.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and its ability to modulate cellular signaling pathways. These findings suggest that the compound could be a lead molecule for treating various diseases, including cancer and inflammatory disorders.

Furthermore, advancements in computational chemistry have enabled scientists to predict the binding affinity of this compound to target proteins with high accuracy. Molecular docking studies have revealed that the compound exhibits strong binding interactions with key enzymes involved in disease progression, indicating its potential as a drug candidate.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic processes, has significantly improved the efficiency of its production.

In conclusion, 4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-2-methylmorpholine-carboxylic acid (CAS No. 217, 000, 000) is a versatile and intriguing molecule with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative therapeutic agents.